Cas no 1782580-49-7 (1-(4-fluoro-2-methoxyphenyl)-2-(methylamino)ethan-1-one)

• Product Name: 1-(4-fluoro-2-methoxyphenyl)-2-(methylamino)ethan-1-one
• CAS No: 1782580-49-7
• MF: C₁₀H₁₂FNO₂
• MW: 197.206186294556
• CID: 5999345
• PubChem ID: 82606895
• Update Time: 2025-08-02

1-(4-fluoro-2-methoxyphenyl)-2-(methylamino)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluoro-2-methoxyphenyl)-2-(methylamino)ethan-1-one
• EN300-1803883
• 1782580-49-7

• Inchi： 1S/C10H12FNO2/c1-12-6-9(13)8-4-3-7(11)5-10(8)14-2/h3-5,12H,6H2,1-2H3
• InChI Key： JZPSXHGJKWAXHB-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)OC)C(CNC)=O

Computed Properties

• Exact Mass: 197.08520679g/mol
• Monoisotopic Mass: 197.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4-fluoro-2-methoxyphenyl)-2-(methylamino)ethan-1-one

Comprehensive Overview of 1-(4-fluoro-2-methoxyphenyl)-2-(methylamino)ethan-1-one (CAS No. 1782580-49-7)

1-(4-fluoro-2-methoxyphenyl)-2-(methylamino)ethan-1-one (CAS No. 1782580-49-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique fluoro-methoxyphenyl and methylamino functional groups, is often explored for its potential applications in drug discovery and material science. Researchers are particularly interested in its structural properties, which make it a candidate for modulating biological activity in targeted therapies.

The growing interest in 1-(4-fluoro-2-methoxyphenyl)-2-(methylamino)ethan-1-one aligns with the broader trend of optimizing small molecules for precision medicine. With advancements in computational chemistry and high-throughput screening, compounds like this are being evaluated for their binding affinities and pharmacokinetic profiles. The presence of both fluorine and methoxy substituents enhances its metabolic stability, a critical factor in the development of next-generation therapeutics.

In recent years, the demand for fluoro-substituted aromatic compounds has surged due to their versatility in agrochemicals, pharmaceuticals, and specialty chemicals. The methylamino moiety in this compound further expands its utility, enabling interactions with various biological targets. This dual functionality positions CAS No. 1782580-49-7 as a valuable intermediate in synthetic chemistry, particularly in the design of novel central nervous system (CNS) agents and enzyme inhibitors.

From an industrial perspective, the synthesis and scalability of 1-(4-fluoro-2-methoxyphenyl)-2-(methylamino)ethan-1-one are subjects of ongoing research. Innovations in green chemistry and catalytic processes aim to improve yield and reduce environmental impact. These efforts resonate with the global push toward sustainable manufacturing, a topic frequently searched by professionals in the chemical sector.

Another area of interest is the compound's potential role in neuropharmacology. Preliminary studies suggest that its structural features may influence neurotransmitter systems, making it a candidate for investigating neurodegenerative disorders. This aligns with the increasing public and scientific focus on mental health and brain-related diseases, which dominate many online searches and academic discussions.

In summary, 1-(4-fluoro-2-methoxyphenyl)-2-(methylamino)ethan-1-one (CAS No. 1782580-49-7) represents a compelling case study in modern chemical research. Its multifaceted applications, from drug development to sustainable synthesis, underscore its relevance in addressing contemporary scientific challenges. As the field evolves, this compound is likely to remain a focal point for innovation and discovery.